Cas no 2168828-91-7 (9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168828-91-7
• MF: C₁₁H₁₈F₂N₂O
• MW: 232.270229816437
• CID: 5982441
• PubChem ID: 165840310
• Update Time: 2025-05-20

9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane
• 2168828-91-7
• EN300-1279445
• 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro[5.5]undecane

• Inchi： 1S/C11H18F2N2O/c12-10(13)7-14-11(16-8-10)3-5-15(6-4-11)9-1-2-9/h9,14H,1-8H2
• InChI Key： ZDEDUEOHBNIMJU-UHFFFAOYSA-N
• SMILES： FC1(COC2(CCN(CC2)C2CC2)NC1)F

Computed Properties

• Exact Mass: 232.13871953g/mol
• Monoisotopic Mass: 232.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane

Introduction to 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane (CAS No. 2168828-91-7)

9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 2168828-91-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the spirocyclic class, characterized by its unique structural framework that integrates a cyclopropane ring with a spirocyclic connection between an oxygen and a nitrogen atom, forming a seven-membered azaspirooxane core. The presence of difluoro substituents at the 3,3-position introduces additional electronic and steric properties, making it a promising candidate for further exploration in pharmaceutical applications.

The structural motif of 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane is particularly intriguing due to its potential for biological activity. The spirocyclic scaffold often enhances metabolic stability and binding affinity, which are critical factors in drug design. The cyclopropyl group contributes to the rigidity of the molecule, while the difluoro substitution can modulate lipophilicity and electronic distribution, influencing interactions with biological targets. These features make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their diverse pharmacological properties. Spirocycles have been shown to exhibit inhibitory activity against various enzymes and receptors, making them valuable in the development of drugs for neurological disorders, inflammation, and infectious diseases. The specific arrangement of atoms in 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane suggests potential interactions with biological systems that warrant further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. Medicinal chemists often use structurally unique compounds like 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane as starting points for scaffold hopping—a strategy that involves modifying the core structure to improve pharmacokinetic properties or target engagement. The combination of oxygen and nitrogen heteroatoms in the spirocyclic system provides multiple sites for functionalization, allowing for the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for potential drug-like properties. Molecular modeling studies can predict how 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane might interact with biological targets at the atomic level. These predictions are crucial for guiding experimental efforts and reducing the time and cost associated with drug discovery. Furthermore, high-throughput screening technologies have made it possible to rapidly assess the activity of large libraries of compounds, including derivatives of 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane, against various disease-relevant targets.

The synthesis of 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent developments in transition-metal-catalyzed reactions have provided new methods for constructing complex heterocycles like this one efficiently. For instance, palladium-catalyzed coupling reactions have been employed to form the spirocarbon framework under mild conditions.

The presence of fluorine atoms at the 3,3-position is particularly noteworthy from a synthetic perspective. Fluorine substitution is a common strategy in drug design due to its ability to enhance binding affinity and metabolic stability. In 9-cyclopropyl-3,3-difluoro-1-oxa-5,9-diazaspiro5.5undecane, the fluorine atoms are expected to influence both electronic properties and steric interactions with biological targets. This makes it an interesting compound for studying fluorine effects on molecular recognition.

From a biological activity standpoint, 9-cyclopropyl - 3 , 3 - difluoro - 1 - oxa - 5 , 9 - diazaspiro 5 . 5 undecane ( CAS No . 2168828 - 91 - 7 ) exhibits promise as an intermediate in developing novel therapeutics . Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways . This aligns with current trends in medicinal chemistry toward targeting inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease .

The spirocyclic structure also suggests potential applications in antiviral and anticancer research . Spirocycles have been reported to disrupt viral replication by interfering with essential enzymatic processes . Additionally , their ability to bind tightly to biological targets makes them suitable candidates for developing small-molecule inhibitors against cancer-causing proteins . While more research is needed to fully elucidate these possibilities , early findings are encouraging .

In conclusion, 9 - cyclopropyl - 3 , 3 - difluoro - 1 - oxa - 5 , 9 - diazaspiro 5 . 5 undecane ( CAS No . 2168828 - 91 - 7 ) represents an exciting opportunity for further exploration in medicinal chemistry . Its unique structural features , combined with recent advances in computational modeling and synthetic methodologies , position it as a valuable candidate for developing novel therapeutic agents . As research continues into this compound , we can expect new insights into its potential applications across multiple therapeutic areas.